molecular formula C13H10N4OS2 B2919583 2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide CAS No. 732264-09-4

2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide

Cat. No. B2919583
CAS RN: 732264-09-4
M. Wt: 302.37
InChI Key: MEBKKVIYAGHCJR-UHFFFAOYSA-N
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Description

“2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide” is a compound that belongs to the class of quinazolinones and thiazoles . Quinazolinones and thiazoles are aromatic five-membered heterocycles that have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .


Synthesis Analysis

The synthesis of thiazole derivatives, which includes “2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide”, is often carried out through the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system in the presence of tetrabutylammonium fluoride under mild conditions .


Molecular Structure Analysis

The molecular structure of “2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide” is characterized by the presence of a quinazolinone and a thiazole ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .

Future Directions

The future directions for “2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide” could involve further exploration of its biological activities and potential applications in medicinal chemistry. This could include the development of new molecules with potent antitumor, antioxidant, and antimicrobial activities .

properties

IUPAC Name

2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N4OS2/c18-11(17-13-14-5-6-19-13)7-20-12-9-3-1-2-4-10(9)15-8-16-12/h1-6,8H,7H2,(H,14,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEBKKVIYAGHCJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=NC=N2)SCC(=O)NC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N4OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-quinazolin-4-ylsulfanyl-N-(1,3-thiazol-2-yl)acetamide

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